Cas no 833-52-3 (7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid)

7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid structure
833-52-3 structure
Product Name:7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid
CAS No:833-52-3
MF:C10H6O5
MW:206.151643276215
CID:836731
PubChem ID:14189622
Update Time:2024-10-27

7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid
    • 7-Hydroxycoumarin-6-carboxylic acid
    • 2-CYANO-7-NAPHTHOL
    • 2-Naphthalenecarbonitrile,7-hydroxy
    • 7-Cyano-2-naphthol
    • 7-hydroxy-2-cyanonaphthalene
    • 7-HYDROXY-2-NAPHTHONITRILE
    • 7-Hydroxy-2-oxo-2H-chromen-6-carbonsaeure
    • 7-Hydroxy-6-carboxy-cumarin
    • 7-Hydroxycumarin-6-carbonsaeure
    • 7-Hydroxy-cumarin-carbonsaeure-(6)
    • 7-hydroxynaphthalen-2-carbonitrile
    • 7-Hydroxy-naphthalene-2-carbonitrile
    • 7-NAPHTHOL-2-CARBONITRILE
    • Umbelliferon-6-carbonsaeure
    • Umbelliferone-6-carboxylic acid
    • [ "Umbelliferone-6-carboxylic acid" ]
    • 7-Hydroxy-2-oxo-2H-1-benzopyran-6-carboxylic acid (ACI)
    • 6-Carboxy-7-hydroxycoumarin
    • 833-52-3
    • DTXSID801303433
    • AKOS022184620
    • 7-HYDROXY-2-OXOCHROMENE-6-CARBOXYLIC ACID
    • 7-Hydroxy-2-oxo-2H-chromene-6-carboxylicacid
    • Inchi： 1S/C10H6O5/c11-7-4-8-5(1-2-9(12)15-8)3-6(7)10(13)14/h1-4,11H,(H,13,14)
    • InChI Key： SSYRTNYKCKNPJB-UHFFFAOYSA-N
    • SMILES： O=C(C1C(O)=CC2=C(C=CC(O2)=O)C=1)O

Computed Properties

  • Exact Mass: 206.02200
  • Monoisotopic Mass: 206.02152329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 482.4±45.0 °C at 760 mmHg
  • Flash Point: 201.7±22.2 °C
  • PSA: 87.74000
  • LogP: 1.19680
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid Security Information

7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1770955-1mg
7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid
 833-52-3 98%
1mg
 ￥2206.00 2024-07-28

7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid Production Method

Production Method 1

65046-66-4 65046-66-4
833-52-3 833-52-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  20 min, reflux; reflux → 10 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 3 - 4, 10 °C
Reference
Plant Coumarins: XVII. Synthesis and Transformations of 7-Hydroxy-2-oxo-2H-chromene-6-carboxamides
Zakharov, D. O.; et al, Russian Journal of Organic Chemistry, 2019, 55(10), 1518-1526

Production Method 2

133-26-6 133-26-6
833-52-3 833-52-3
Reaction Conditions
1.1 -
2.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  20 min, reflux; reflux → 10 °C
2.2 Reagents: Sulfuric acid Solvents: Water ;  pH 3 - 4, 10 °C
Reference
Plant Coumarins: XVII. Synthesis and Transformations of 7-Hydroxy-2-oxo-2H-chromene-6-carboxamides
Zakharov, D. O.; et al, Russian Journal of Organic Chemistry, 2019, 55(10), 1518-1526

Production Method 3

65046-66-4 65046-66-4
833-52-3 833-52-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  20 min, reflux
Reference
Design, synthesis and antibacterial activity of Coumarin-1,2,3-triazole hybrids obtained from natural furocoumarin peucedanin
Lipeeva, Alla V.; et al, Molecules, 2019, 24(11),

Production Method 4

13849-08-6 13849-08-6
833-52-3 833-52-3
Reaction Conditions
Reference
Natural coumarins. XXIII. Oxidation reactions on marmesin
Abu-Mustafa, E. A.; et al, Egyptian Journal of Chemistry, 1987, 29(4), 495-8

7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid Raw materials

7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid Preparation Products

7-Hydroxy-2-oxo-2H-chromene-6-carboxylic acid Related Literature

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